(S)-3-(2,2,2-Trifluoro-ethyl)-piperazine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3S)-3-(2,2,2-trifluoroethyl)piperazine-1-carboxylate
• InChI: InChI=1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-5-4-15-8(7-16)6-11(12,13)14/h8,15H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key: PSLJSEJEYXGIBA-QMMMGPOBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCNC(C1)CC(F)(F)F
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCN[C@H](C1)CC(F)(F)F
• Molecular Formula: C11H19F3N2O2
• Molecular Weight: 268.28 g/mol

Description

(S)-3-(2,2,2-Trifluoro-ethyl)-piperazine-1-carboxylic acid tert-butyl ester is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is commonly known as TFE-Pip and is a derivative of piperazine. TFE-Pip has been studied extensively for its biological and pharmacological properties, and it has shown promising results as a potential drug candidate for various diseases.

Mechanism of Action

The exact mechanism of action of TFE-Pip is not fully understood, but it is believed to act through several pathways. TFE-Pip has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and monoamine oxidase, which are involved in the progression of Alzheimer's and Parkinson's diseases. TFE-Pip has also been shown to inhibit the activity of certain proteins involved in cancer cell growth and survival.
Biochemical and Physiological Effects
TFE-Pip has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential anticancer agent. TFE-Pip has also been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases. Additionally, TFE-Pip has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

TFE-Pip has several advantages and limitations for lab experiments. Its synthesis is relatively straightforward, and it is readily available. TFE-Pip has been extensively studied for its biological and pharmacological properties, making it a well-characterized compound. However, TFE-Pip has limited solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, TFE-Pip is a relatively new compound, and its long-term effects are not fully understood.

Future Directions

There are several future directions for the study of TFE-Pip. One potential area of research is the development of TFE-Pip as a potential drug candidate for cancer treatment. Further studies are needed to fully understand the mechanism of action of TFE-Pip and its potential efficacy as an anticancer agent. Another potential area of research is the development of TFE-Pip as a potential treatment for neurodegenerative diseases. Further studies are needed to fully understand the neuroprotective effects of TFE-Pip and its potential efficacy as a treatment for these diseases. Finally, further studies are needed to fully understand the long-term effects of TFE-Pip and its potential toxicity.

Scientific Research Applications

TFE-Pip has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results as a potential drug candidate for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. TFE-Pip has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential anticancer agent. It has also been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases.